The iridium-catalyzed decarbonylation of aldehydes under mild conditions†

Chemical Communications Pub Date: 2008-10-29 DOI: 10.1039/B813171F

Abstract

The catalytic decarbonylation of aldehydes has been developed using commercially available [IrCl(cod)]2 and PPh3 under mild conditions, and the method could be widely applicable to various substrates with different functionalities.

Graphical abstract: The iridium-catalyzed decarbonylation of aldehydes under mild conditions
The iridium-catalyzed decarbonylation of aldehydes under mild conditions†
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